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For researchers, scientists, and drug development professionals, the selection of an

appropriate adhesive system is critical for the success and longevity of dental restorations and

bonded assemblies. This guide provides a comprehensive comparison of the bond strength of

adhesives containing the functional monomer 4-Methacryloxyethyl trimellitate anhydride (4-

META), commonly referred to as METAC-based adhesives, with other contemporary dental

adhesives. The data presented is compiled from various in vitro studies to offer a clear,

evidence-based overview of their performance.

METAC-based adhesives are known for their ability to promote adhesion to tooth structure and

various dental alloys. The anhydride group in the 4-META monomer is believed to react with

water to form dicarboxylic acid, which can chelate with calcium in the tooth structure, while the

methacrylate group copolymerizes with the resin matrix. This dual chemical action contributes

to the formation of a durable bond.

Comparative Bond Strength Data
The following tables summarize the bond strength of METAC-based adhesives in comparison

to other adhesive systems, as measured by shear bond strength (SBS), microtensile bond

strength (μTBS), and push-out bond strength tests. These tests are standard laboratory

methods for evaluating the adhesive potential of dental materials.

Table 1: Shear Bond Strength (SBS) Comparison
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Adhesive
System

Type Substrate
Mean SBS
(MPa)

Standard
Deviation (SD)

Super-Bond C&B METAC-based Bovine Dentin 7.10 2.70

Panavia F Resin Cement Bovine Dentin 9.32 2.40

Clearfil SE Bond
METAC-based

(MDP & HEMA)
Primary Dentin 92.87 48.63

Single Bond 2 Etch-and-Rinse Primary Dentin 44.76 32.49

Go Bond SDI
One-step Self-

Etch
Primary Dentin 18.55 14.08

G-Premio Bond Universal Primary Dentin 22.65 7.74

4-META

Adhesive
METAC-based Amalgam 16.14 ( kg/cm ²) -

4-META

Adhesive
METAC-based Dentin 9.07 ( kg/cm ²) -

Data compiled from multiple sources.[1][2][3]

Table 2: Microtensile Bond Strength (μTBS) Comparison

Adhesive
System

Type Substrate
Mean μTBS
(MPa)

Standard
Deviation (SD)

Clearfil S3 Bond
METAC-based

(MDP & HEMA)
Enamel 7.11 4.23

Clearfil S3 Bond
METAC-based

(MDP & HEMA)
Dentin 7.88 8.83

G-Premio Bond Universal Enamel 11.79 8.27

G-Premio Bond Universal Dentin 17.55 9.47

Single Bond Etch-and-Rinse Enamel 15.59 10.66

Single Bond Etch-and-Rinse Dentin 17.19 10.09
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Data compiled from a comparative study on three adhesive systems.[4]

Table 3: Push-out Bond Strength Comparison of Luting Cements

Luting Cement Type Substrate
Mean Push-out
Strength (MPa)

Standard
Deviation (SD)

Super-Bond C&B METAC-based Radicular Dentin 14.6 2.9

Panavia F 2.0 Resin Cement Radicular Dentin 8.8 3.6

RelyX Unicem
Self-Adhesive

Cement
Radicular Dentin 12.4 3.3

Data from a study on endodontic post bonding.[5]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, providing

a framework for understanding how the bond strength data was obtained.

Shear Bond Strength (SBS) Testing Protocol
This protocol is a standard method for determining the adhesive strength of a material to a flat

substrate.

Substrate Preparation: Extracted human or bovine teeth are sectioned to expose a flat

enamel or dentin surface. The surface is then ground with silicon carbide paper (e.g., 600-

grit) under water cooling to create a standardized smear layer.

Specimen Mounting: The prepared tooth is embedded in an acrylic resin block with the

exposed bonding surface parallel to the base.

Adhesive Application: The adhesive system being tested is applied to the prepared tooth

surface according to the manufacturer's instructions.

Composite Buildup: A cylindrical mold (e.g., 2.38 mm in diameter) is placed over the

adhesive-coated surface and filled with a resin composite material. The composite is then

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9294723/
https://www.generiqueinternational.com/docs/1_sbetpanaviaetrelyxpourunpost.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


light-cured.

Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours to simulate

oral conditions.

Testing: The specimen is mounted in a universal testing machine. A shear force is applied to

the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until

failure occurs.

Data Calculation: The shear bond strength is calculated in Megapascals (MPa) by dividing

the peak load at failure (in Newtons) by the bonded surface area (in mm²).

Microtensile Bond Strength (μTBS) Testing Protocol
This method is used to measure the tensile bond strength of an adhesive to a substrate and is

particularly useful for evaluating adhesion to small or irregular surfaces.

Tooth Preparation: The occlusal enamel of an extracted molar is removed to expose a flat

dentin surface.

Adhesive and Composite Application: The adhesive system is applied to the dentin surface,

followed by the incremental buildup of a resin composite crown to a height of approximately

5 mm. Each increment is light-cured.

Specimen Sectioning: The restored tooth is sectioned into multiple slabs (approximately 0.9

mm thick) perpendicular to the bonded interface using a low-speed diamond saw under

water cooling.

Beam Preparation: Each slab is further sectioned to produce rectangular beams with a

cross-sectional area of approximately 0.8 mm².

Testing: Each beam is attached to a testing jig using a cyanoacrylate adhesive and subjected

to a tensile load in a universal testing machine at a crosshead speed of 1 mm/min until

fracture.

Data Calculation: The μTBS is calculated in MPa by dividing the load at failure (N) by the

cross-sectional area of the bonded interface (mm²).
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Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the bond strength testing procedures.

Specimen Preparation Bonding Procedure Testing & Analysis

Tooth Selection
(Human/Bovine)

Sectioning to Expose
Dentin/Enamel Grinding (600-grit SiC) Mounting in Acrylic Adhesive Application Composite Buildup

in Mold Light Curing Storage (37°C Water, 24h) Shear Force Application
(Universal Testing Machine) Data Calculation (MPa)

Click to download full resolution via product page

Caption: Workflow for Shear Bond Strength (SBS) Testing.

Specimen Preparation Restoration Buildup Beam Preparation Testing & Analysis

Molar Selection Occlusal Surface
Preparation Adhesive Application Incremental Composite

Buildup (5mm)
Section into Slabs

(~0.9mm thick)
Section into Beams

(~0.8mm²)
Tensile Load Application

(Universal Testing Machine) Data Calculation (MPa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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